Cas no 20018-12-6 (diiodo methyl p-chlorophenyl sulfone)

• Product Name: diiodo methyl p-chlorophenyl sulfone
• CAS No: 20018-12-6
• MF: C₇H₅ClI₂O₂S
• MW: 442.440344572067
• CID: 908861
• PubChem ID: 3015073
• Update Time: 2025-04-19

diiodo methyl p-chlorophenyl sulfone Chemical and Physical Properties

Names and Identifiers

• diiodo methyl p-chlorophenyl sulfone
• 1-chloro-4-(diiodomethylsulfonyl)benzene
• 4-Chlorophenyl diiodomethyl sulfone
• 4-Chlorphenyl-dijodmethyl-sulfon
• Amical 77
• Amical 79
• p-Chlorophenyl diiodomethyl sulfone
• p-Chlorphenyl-diiodmethylsulfon
• Sulfone,p-chlorophenyl diiodomethyl
• UNII-YLS17S94G4
• diiodomethyl p-chlorophenyl sulphone
• Diiodomethyl p-chlorophenyl sulfone
• 4-CHLOROPHENYLDIIODO METHYLSULFONE
• Q27294580
• SCHEMBL536323
• GASOXIRLBJILKE-UHFFFAOYSA-N
• DTXSID9041865
• Diiodo methyl 4-chlorophenyl sulfone
• Sulfone, p-chlorophenyl diiodomethyl
• Benzene, 1-chloro-4-((diiodomethyl)sulfonyl)-
• NS00121531
• YLS17S94G4
• EPA Pesticide Chemical Code 101001
• DB-243427
• 20018-12-6

• Inchi： 1S/C7H5ClI2O2S/c8-5-1-3-6(4-2-5)13(11,12)7(9)10/h1-4,7H
• InChI Key： GASOXIRLBJILKE-UHFFFAOYSA-N
• SMILES： IC(S(C1C=CC(=CC=1)Cl)(=O)=O)I

Computed Properties

• Exact Mass: 441.77900
• Monoisotopic Mass: 441.77882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 4.34810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds